Cas no 2138100-72-6 (3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2138100-72-6
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 5864079
• PubChem ID: 165833659
• Update Time: 2025-10-16

3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid
• 2138100-72-6
• EN300-1139599

• Inchi： 1S/C10H11F2NO2/c1-6-3-8(4-7(2)13-6)5-10(11,12)9(14)15/h3-4H,5H2,1-2H3,(H,14,15)
• InChI Key： FRHWIHJSZAEPBX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=C(C)N=C(C)C=1)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid (CAS No. 2138100-72-6)

3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid (CAS No. 2138100-72-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoropropanoic acid moiety and 2,6-dimethylpyridine core, has garnered attention for its role in modulating biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of 3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid make it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances its metabolic stability and bioavailability, addressing a key challenge in modern medicinal chemistry. Recent studies highlight its utility in designing next-generation therapeutics, aligning with the growing demand for precision medicine and targeted drug delivery systems.

In agrochemical applications, 3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid is investigated for its potential as a plant growth regulator or pesticide precursor. The compound’s ability to interact with biological pathways in plants opens avenues for sustainable agriculture solutions, a topic of high relevance amid global food security concerns. Its low environmental persistence compared to traditional agrochemicals aligns with the shift toward green chemistry practices.

From a synthetic perspective, the preparation of CAS No. 2138100-72-6 involves multi-step organic transformations, including fluorination reactions and pyridine functionalization. Advanced techniques like flow chemistry and catalysis are being optimized to improve yield and scalability, reflecting industry trends toward process intensification. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, critical for research reproducibility.

The compound’s mechanism of action is under investigation in several biomedical studies, particularly in inflammation and oncology. Its structure-activity relationship (SAR) profile suggests selectivity toward specific protein targets, making it a candidate for personalized therapy development. This aligns with current AI-driven drug discovery trends, where computational models predict optimal molecular modifications.

Regulatory and safety assessments of 3-(2,6-dimethylpyridin-4-yl)-2,2-difluoropropanoic acid indicate compliance with standard laboratory handling protocols. While not classified as hazardous, researchers emphasize proper storage conditions to maintain stability. The compound’s patent landscape reveals pending applications in the EU and US, signaling commercial interest in its derivatives.

In summary, CAS No. 2138100-72-6 represents a versatile scaffold bridging medicinal chemistry and agrochemical innovation. Its dual fluorine-pyridine architecture offers a template for designing bioactive molecules, resonating with today’s focus on sustainable science and high-value intermediates. Future research may unlock its full potential in addressing unmet medical and agricultural needs.